Cas no 69226-62-6 (Urea,N-[2-(2-methoxyphenyl)ethyl]-)

• Product Name: Urea,N-[2-(2-methoxyphenyl)ethyl]-
• CAS No: 69226-62-6
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• MDL: MFCD00174101
• CID: 505989
• PubChem ID: 2733080
• Update Time: 2025-10-30

Urea,N-[2-(2-methoxyphenyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Urea,N-[2-(2-methoxyphenyl)ethyl]-
• 2-(2-methoxyphenyl)ethylurea
• N-(2-METHOXYPHENETHYL)UREA
• (2-Methoxyphenethyl)urea
• 2-Methoxy-β-phenylethylurea
• AC1MBY3A
• AG-G-69140
• BRN 3271851
• Maybridge1_007371
• Urea, (2-methoxyphenethyl)-
• [2-(2-methoxyphenyl)ethyl]urea
• FT-0629154
• CS-0363361
• HMS562H01
• TS-00291
• AKOS006229155
• 69226-62-6
• 2-Methoxy-beta-phenylethylurea
• Oprea1_022178
• MFCD00174101
• SCHEMBL14893135
• 1-(2-Methoxyphenethyl)urea
• DTXSID10219282

• MDL： MFCD00174101
• Inchi： 1S/C10H14N2O2/c1-14-9-5-3-2-4-8(9)6-7-12-10(11)13/h2-5H,6-7H2,1H3,(H3,11,12,13)
• InChI Key： DFPQFTAOLRRSFE-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1CCNC(N)=O

Computed Properties

• Exact Mass: 194.10600
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Melting Point: 96 °C
• PSA: 64.35000
• LogP: 1.99720

Urea,N-[2-(2-methoxyphenyl)ethyl]- Security Information

• Safety Instruction： S24/25
• Safety Term：S24/25

Additional information on Urea,N-[2-(2-methoxyphenyl)ethyl]-

Professional Introduction to Urea, [N-[2-(2-methoxyphenyl)ethyl]-] (CAS No. 69226-62-6)

Urea, [N-[2-(2-methoxyphenyl)ethyl]-], with the chemical identifier CAS No. 69226-62-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, characterized by its unique structural framework, exhibits a blend of properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents and biochemical probes.

The molecular structure of Urea, [N-[2-(2-methoxyphenyl)ethyl]-] consists of a urea moiety linked to an N-[2-(2-methoxyphenyl)ethyl] group. This configuration imparts distinct chemical and pharmacological attributes, making it a versatile intermediate in synthetic chemistry. The presence of the methoxyphenyl group enhances the compound's solubility and bioavailability, which are critical factors in drug design and formulation.

In recent years, there has been a surge in research focused on developing innovative compounds that can address complex biological targets. Urea, [N-[2-(2-methoxyphenyl)ethyl]-] has emerged as a promising candidate in this domain due to its ability to interact with biological systems in unique ways. Studies have demonstrated its potential in modulating enzyme activity and receptor binding, which are pivotal mechanisms in drug action.

One of the most compelling aspects of CAS No. 69226-62-6 is its role in the synthesis of bioactive molecules. Researchers have leveraged its structural features to develop derivatives with enhanced pharmacological properties. For instance, modifications to the urea moiety have led to compounds with improved binding affinity and selectivity, making them more effective against specific disease targets.

The pharmaceutical industry has shown particular interest in Urea, [N-[2-(2-methoxyphenyl)ethyl]-] for its potential as a scaffold for drug development. Its versatility allows for the creation of molecules with diverse therapeutic applications, ranging from anti-inflammatory agents to neuroprotective compounds. The compound's ability to cross biological membranes efficiently further enhances its appeal as a pharmaceutical intermediate.

Advances in computational chemistry and molecular modeling have accelerated the discovery process for new drug candidates like CAS No. 69226-62-6. These tools enable researchers to predict the behavior of compounds in vivo with remarkable accuracy, reducing the time and cost associated with traditional trial-and-error approaches. As a result, there is growing optimism about the future applications of this compound in medicine.

In addition to its pharmaceutical potential, Urea, [N-[2-(2-methoxyphenyl)ethyl]-] has found utility in biochemical research as a tool for studying enzyme mechanisms and protein interactions. Its unique chemical properties make it an excellent probe for elucidating complex biological pathways. By understanding how this compound interacts with biological targets, scientists can gain insights into disease mechanisms and develop more targeted therapies.

The synthesis of CAS No. 69226-62-6 involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the preparation of key intermediates followed by their functionalization to achieve the desired structure. Recent advancements in synthetic methodologies have improved the efficiency and scalability of these processes, making it more feasible to produce this compound on an industrial scale.

The safety profile of Urea, [N-[2-(2-methoxyphenyl)ethyl]-] is another critical consideration in its application. Extensive toxicological studies have been conducted to assess its potential hazards and ensure safe handling practices. These studies have demonstrated that when used appropriately, the compound exhibits low toxicity and minimal side effects.

The future prospects for CAS No. 69226-62-6 are promising, with ongoing research exploring new applications and derivatives. As our understanding of biological systems continues to evolve, so too will our ability to harness this compound's potential for therapeutic benefit. Collaborative efforts between academia and industry are essential to translate these findings into tangible medical advancements.

In conclusion, Urea, [N-[2-(2-methoxyphenyl)ethyl]-], represented by CAS No. 69226-62-6, is a multifaceted compound with significant implications in pharmaceutical and biochemical research. Its unique structural features and versatile applications make it a valuable asset in the development of novel therapeutics and biochemical tools. As research progresses, we can expect to see even greater utilization of this compound across various scientific disciplines.